Cas no 1315366-68-7 (2-Methyl-7-(propan-2-yl)-4H,6H-[1,3]diazino[4,5-d]pyrimidine-4-thione)

• Product Name: 2-Methyl-7-(propan-2-yl)-4H,6H-[1,3]diazino[4,5-d]pyrimidine-4-thione
• CAS No: 1315366-68-7
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 5149162
• Update Time: 2025-07-09

2-Methyl-7-(propan-2-yl)-4H,6H-[1,3]diazino[4,5-d]pyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-7-(propan-2-yl)-4H,6H-[1,3]diazino[4,5-d]pyrimidine-4-thione
• 2-methyl-7-(propan-2-yl)-3H,4H-pyrimido[4,5-d][1,3]diazine-4-thione
• Pyrimido[4,5-d]pyrimidine-4(3H)-thione, 2-methyl-7-(1-methylethyl)-

• Inchi： 1S/C10H12N4S/c1-5(2)8-11-4-7-9(14-8)12-6(3)13-10(7)15/h4-5H,1-3H3,(H,11,12,13,14,15)
• InChI Key： LKIIXSMVBQIHKN-UHFFFAOYSA-N
• SMILES： S=C1C2C=NC(C(C)C)=NC=2NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 1.1
• Topological Polar Surface Area: 82.3

Additional information on 2-Methyl-7-(propan-2-yl)-4H,6H-[1,3]diazino[4,5-d]pyrimidine-4-thione

Comprehensive Overview of 2-Methyl-7-(propan-2-yl)-4H,6H-[1,3]diazino[4,5-d]pyrimidine-4-thione (CAS No. 1315366-68-7)

The compound 2-Methyl-7-(propan-2-yl)-4H,6H-[1,3]diazino[4,5-d]pyrimidine-4-thione (CAS No. 1315366-68-7) is a heterocyclic organic molecule with a unique structural framework. Its molecular formula and intricate ring system make it a subject of interest in pharmaceutical and agrochemical research. The presence of a thione group and a diazino-pyrimidine core contributes to its potential biological activity, particularly in enzyme inhibition and receptor modulation. Researchers are increasingly exploring its applications in drug discovery, especially in targeting kinase pathways and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 1315366-68-7 has surged due to their versatility in medicinal chemistry. The compound’s isopropyl and methyl substituents enhance its lipophilicity, which is critical for improving bioavailability in drug formulations. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) in preclinical studies. Additionally, its diazino-pyrimidine scaffold is structurally analogous to purine bases, making it a candidate for nucleic acid interactions and antiviral research, a hot topic since the COVID-19 pandemic.

The synthesis of 2-Methyl-7-(propan-2-yl)-4H,6H-[1,3]diazino[4,5-d]pyrimidine-4-thione typically involves multi-step reactions, including cyclization and thionation processes. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These methods are frequently searched in academic and industrial settings, reflecting the need for efficient green chemistry solutions. The compound’s CAS No. 1315366-68-7 is often referenced in patent literature, highlighting its potential in proprietary formulations.

From an analytical perspective, 1315366-68-7 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quality control, which are paramount in regulatory submissions. The compound’s thermal stability and solubility profile are also critical parameters for formulation scientists, as they influence drug delivery systems like nanoparticles and liposomes—topics frequently queried in pharmaceutical forums.

Beyond pharmaceuticals, 2-Methyl-7-(propan-2-yl)-4H,6H-[1,3]diazino[4,5-d]pyrimidine-4-thione has potential applications in material science. Its conjugated system and sulfur moiety may contribute to organic electronics, such as OLEDs or conductive polymers. This interdisciplinary relevance makes it a compound of interest in both life sciences and advanced materials research, addressing the increasing demand for multifunctional molecules.

In summary, CAS No. 1315366-68-7 represents a promising scaffold for diverse applications. Its structural features and adaptability align with current trends in precision medicine and sustainable chemistry. As research progresses, this compound may unlock new avenues in therapeutic development and industrial innovation, making it a noteworthy subject for scientists and investors alike.